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Compound of Interest

Compound Name: (3-Bromothiophen-2-YL)methanol

Cat. No.: B151471

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of the compound (3-
bromothiophen-2-yl)methanol.

Chemical Identity

(3-bromothiophen-2-yl)methanol is a substituted thiophene derivative. Its structure consists
of a thiophene ring brominated at the 3-position and a hydroxymethyl group at the 2-position.

Molecular Formula and Weight

The molecular formula for (3-bromothiophen-2-yl)methanol is CsHsBrOS.[1] The molecular
weight is a critical parameter in experimental and theoretical chemistry, determined by the sum
of the atomic weights of its constituent atoms.

The following table summarizes the atomic weights of the elements in (3-bromothiophen-2-
yl)methanol and the calculation of its total molecular weight.
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Standard Total

Element Symbol Count Atomic Weight  Contribution (
(g/mol) g/mol )

Carbon C 5 12.011[2][3][4][5] 60.055
1.008[6][7][8][9

Hydrogen H 5 [OI7NEI] 5.040
[10]

_ 79.904[11][12]

Bromine Br 1 79.904
[13][14]
15.999[15][16]

Oxygen O 1 15.999
[17][18][19]
32.066[20][21]

Sulfur S 1 32.066
[22][23][24]

Total 193.064

Based on the sum of the standard atomic weights of its constituent elements, the calculated
molecular weight of (3-bromothiophen-2-yl)methanol is approximately 193.06 g/mol .[1][25]

Experimental Protocols

This document serves to provide the molecular weight of (3-bromothiophen-2-yl)methanol,
which is a calculated value based on standard atomic weights. Therefore, experimental
protocols for its determination (e.g., via mass spectrometry) are not described herein.

Signaling Pathways

Information regarding the biological activity or associated signaling pathways of (3-
bromothiophen-2-yl)methanol is outside the scope of this technical guide on its molecular
weight.

Mandatory Visualizations

The diagram below illustrates the logical workflow for calculating the molecular weight of (3-
bromothiophen-2-yl)methanol from its molecular formula and the atomic weights of its
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constituent elements.

Constituent Elements Standard Atomic Weights (g/mol)

Oxygen (O) 1.008
1atom .

Sulfur (S)
1 atom

Bromine (Br)
1atom

Carbon (C)
5 atoms

Hydrogen (H)
5 atoms

32.066

15.999

79.904

12.011

Calculation

Multiply
(Atom Count * Atomic Weight)

Sum of Products

Molecular Weight
193.064 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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